Cas no 232617-25-3 (Petunidin 3-O-(6-O-(4-O-(4-O-(6-O-caffeoyl-beta-D-glucopyranosyl)-E-p-coumaroyl)-alpha-rhamnosyl)-beta-D-glucopyranoside)-5-O-beta-D-glucopyranoside)

• Product Name: Petunidin 3-O-(6-O-(4-O-(4-O-(6-O-caffeoyl-beta-D-glucopyranosyl)-E-p-coumaroyl)-alpha-rhamnosyl)-beta-D-glucopyranoside)-5-O-beta-D-glucopyranoside
• CAS No: 232617-25-3
• MF: C₅₈H₆₅O₃₁
• MW: 1258.11812090874
• CID: 6768019
• Update Time: 2024-03-03

Petunidin 3-O-(6-O-(4-O-(4-O-(6-O-caffeoyl-beta-D-glucopyranosyl)-E-p-coumaroyl)-alpha-rhamnosyl)-beta-D-glucopyranoside)-5-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Petunidin 3-O-(6-O-(4-O-(4-O-(6-O-caffeoyl-beta-D-glucopyranosyl)-E-p-coumaroyl)-alpha-rhamnosyl)-beta-D-glucopyranoside)-5-O-beta-D-glucopyranoside

• Inchi： 1S/C58H64O31/c1-22-53(89-40(65)12-6-23-3-8-27(9-4-23)82-56-49(74)46(71)43(68)37(87-56)20-79-39(64)11-7-24-5-10-29(61)30(62)13-24)48(73)52(77)55(81-22)80-21-38-44(69)47(72)51(76)58(88-38)85-35-18-28-32(83-54(35)25-14-31(63)41(66)34(15-25)78-2)16-26(60)17-33(28)84-57-50(75)45(70)42(67)36(19-59)86-57/h3-18,22,36-38,42-53,55-59,67-77H,19-21H2,1-2H3,(H4-,60,61,62,63,64,66)/p+1/b12-6+/t22-,36-,37-,38-,42+,43+,44+,45+,46+,47-,48+,49-,50-,51+,52+,53+,55-,56-,57-,58-/m1/s1
• InChI Key： IPIBARRYAYFNQK-SCSTYJNKSA-O
• SMILES： C1(C=C(O)C=C2[O+]=C(C3C=C(OC)C(O)=C(O)C=3)C(O[C@@H]3O[C@H](CO[C@@H]4O[C@H](C)[C@H](OC(/C=C/C5C=CC(O[C@@H]6O[C@H](COC(/C=C/C7C=CC(O)=C(O)C=7)=O)[C@H](O)[C@H](O)[C@H]6O)=CC=5)=O)[C@@H](O)[C@@H]4O)[C@H](O)[C@@H](O)[C@@H]3O)=CC=12)O[C@@H]1O[C@H](CO)[C@H](O)[C@H](O)[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 89
• XLogP3: -1.433

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin-5-O-glycosides